Cas no 651309-22-7 (5-Isoquinolinesulfonamide,N-(3-aminopropyl)-4-methyl-N-(3-phenylpropyl)-)

5-Isoquinolinesulfonamide,N-(3-aminopropyl)-4-methyl-N-(3-phenylpropyl)- structure
651309-22-7 structure
Product Name:5-Isoquinolinesulfonamide,N-(3-aminopropyl)-4-methyl-N-(3-phenylpropyl)-
CAS No:651309-22-7
MF:C22H27N3O2S
MW:397.533684015274
CID:406338
Update Time:2024-01-29

5-Isoquinolinesulfonamide,N-(3-aminopropyl)-4-methyl-N-(3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoquinolinesulfonamide,N-(3-aminopropyl)-4-methyl-N-(3-phenylpropyl)-
    • 5-Isoquinolinesulfonamide, N-(3-aminopropyl)-4-methyl-N-(3-phenylpropyl)-
    • Inchi: 1S/C22H27N3O2S/c1-18-16-24-17-20-11-5-12-21(22(18)20)28(26,27)25(15-7-13-23)14-6-10-19-8-3-2-4-9-19/h2-5,8-9,11-12,16-17H,6-7,10,13-15,23H2,1H3
    • InChI Key: VIHKWYNFJVIRRQ-UHFFFAOYSA-N
    • SMILES: C1C2=C(C(S(N(CCCN)CCCC3=CC=CC=C3)(=O)=O)=CC=C2)C(C)=CN=1

Computed Properties

  • Exact Mass: 397.18261

Experimental Properties

  • Density: 1.208±0.06 g/cm3(Predicted)
  • Boiling Point: 605.5±65.0 °C(Predicted)
  • PSA: 76.29
  • pka: 9.48±0.10(Predicted)

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